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molecular formula C13H20O B8439015 3,3-DI(3-Butenyl)cyclopentanone

3,3-DI(3-Butenyl)cyclopentanone

Cat. No. B8439015
M. Wt: 192.30 g/mol
InChI Key: PAMBZFFUGRUSIB-UHFFFAOYSA-N
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Patent
US08299296B2

Procedure details

To a suspension of copper(I) iodide (2.6 g) and lithium bromide (1.2 g) in tetrahydrofuran (25 mL) was added dropwise a 0.5M tetrahydrofuran solution of 3-butenylmagnesium bromide (26.5 mL) under nitrogen atmosphere at −78° C. over 6 minutes, followed by stirring the reaction mixture at −78° C. for 40 minutes. Then, 5 minutes after addition of boron trifluoride diethyl ether complex (0.554 mL), to the reaction mixture was added 3-(3-butenyl)cyclopent-2-enone (0.6 g) obtained in Step 1. Half an hour later, after addition of boron trifluoride diethyl ether complex (0.250 mL), the reaction mixture was stirred at −78° C. for 2 hours, and further stirred at room temperature overnight after removing a dry-ice/ethanol bath. Then, after addition of saturated aqueous ammonium chloride solution and 28% aqueous ammonia solution, the reaction mixture was extracted with ethyl acetate. The organic layer was washed successively with aqueous ammonia solution and saturated brine, dried and concentrated. The residue was purified by column chromatography on silica gel to give 3,3-dibut-3-enylcyclopentanone (380 mg).
Name
3-(3-butenyl)cyclopent-2-enone
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
lithium bromide
Quantity
1.2 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
copper(I) iodide
Quantity
2.6 g
Type
catalyst
Reaction Step Two
Name
3-butenylmagnesium bromide
Quantity
26.5 mL
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3,3-dibut-3-enylcyclopentanone

Identifiers

REACTION_CXSMILES
[Br-].[Li+].[CH2:3]([Mg]Br)[CH2:4][CH:5]=[CH2:6].[CH2:9]([C:13]1[CH2:17][CH2:16][C:15](=[O:18])[CH:14]=1)[CH2:10][CH:11]=[CH2:12]>O1CCCC1.[Cu]I>[CH2:3]([C:13]1([CH2:9][CH2:10][CH:11]=[CH2:12])[CH2:17][CH2:16][C:15](=[O:18])[CH2:14]1)[CH2:4][CH:5]=[CH2:6] |f:0.1|

Inputs

Step One
Name
3-(3-butenyl)cyclopent-2-enone
Quantity
0.6 g
Type
reactant
Smiles
C(CC=C)C1=CC(CC1)=O
Step Two
Name
lithium bromide
Quantity
1.2 g
Type
reactant
Smiles
[Br-].[Li+]
Name
tetrahydrofuran
Quantity
25 mL
Type
solvent
Smiles
O1CCCC1
Name
copper(I) iodide
Quantity
2.6 g
Type
catalyst
Smiles
[Cu]I
Step Three
Name
3-butenylmagnesium bromide
Quantity
26.5 mL
Type
reactant
Smiles
C(CC=C)[Mg]Br
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
by stirring the reaction mixture at −78° C. for 40 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
Then, 5 minutes after addition of boron trifluoride diethyl ether complex (0.554 mL)
Duration
5 min
ADDITION
Type
ADDITION
Details
Half an hour later, after addition of boron trifluoride diethyl ether complex (0.250 mL)
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred at −78° C. for 2 hours
Duration
2 h
STIRRING
Type
STIRRING
Details
further stirred at room temperature overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
after removing a dry-ice/ethanol bath
ADDITION
Type
ADDITION
Details
Then, after addition of saturated aqueous ammonium chloride solution and 28% aqueous ammonia solution
EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed successively with aqueous ammonia solution and saturated brine
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 40 min
Name
3,3-dibut-3-enylcyclopentanone
Type
product
Smiles
C(CC=C)C1(CC(CC1)=O)CCC=C
Measurements
Type Value Analysis
AMOUNT: MASS 380 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.